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Compound of Interest

Compound Name: 6-Cyclopropoxypyridin-3-amine

Cat. No.: B12969876

6-Cyclopropoxypyridin-3-amine is a substituted pyridine derivative.[1] Its structure suggests
its potential utility as a building block in medicinal chemistry and pharmaceutical development.
[1] The molecule combines the aromatic, basic pyridine core with a nucleophilic amine group
and a strained cyclopropoxy group. This unique combination of functional groups dictates its
reactivity, potential applications, and, crucially, its hazard profile.

The Safety Data Sheet (SDS) is the cornerstone of chemical safety, providing a comprehensive
overview of a substance's potential hazards and the necessary precautions for its safe
handling, storage, and disposal. For novel or specialized compounds like 6-
Cyclopropoxypyridin-3-amine, where extensive toxicological data may be lacking, a thorough
understanding of the principles outlined in an SDS is paramount for ensuring laboratory safety.

Projected Hazard Identification and Classification

Based on analogous amine-containing heterocyclic compounds, 6-Cyclopropoxypyridin-3-
amine is anticipated to be classified under the Globally Harmonized System (GHS) with the
following potential hazards.

Anticipated GHS Classifications:

» Acute Toxicity (Oral, Dermal, Inhalation): Likely classified as harmful if swallowed, in contact
with skin, or if inhaled.[2][3][4] Aromatic amines can exhibit systemic toxicity.
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o Skin Corrosion/Irritation: Expected to cause skin irritation, and potentially severe burns with
prolonged contact.[3][4][5][6][7] Amines are characteristically basic and can be corrosive to
tissues.

o Serious Eye Damage/Irritation: Expected to cause serious eye damage.[3][5][6][8] Direct
contact with amines can lead to severe and potentially permanent eye injury.

o Skin Sensitization: May cause an allergic skin reaction.[3][6] Repeated dermal exposure can
lead to sensitization.

Signal Word:DANGER([3][4]

Potential Hazard Statements:

e H302: Harmful if swallowed.[3][4][8]

e H312: Harmful in contact with skin.[4][6]

o H314: Causes severe skin burns and eye damage.[4][9]
e H317: May cause an allergic skin reaction.[3][6]

e H332: Harmful if inhaled.[4][6]

Emergency Response Protocols: First Aid and
Firefighting

Rapid and informed response during an emergency is critical. The following protocols are
based on standard procedures for amine-based chemical incidents.

First-Aid Measures

The primary goal of first aid is to minimize exposure and seek immediate medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][5][9][10][11] Remove contact lenses if
present and easy to do.[3][9][11] Seek immediate medical attention from an ophthalmologist.

[°]
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Skin Contact: Take off immediately all contaminated clothing.[4][5][9] Rinse skin with plenty
of water or shower for at least 15 minutes.[9] If skin irritation or a rash occurs, get medical
advice/attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5][11] If not breathing, give artificial respiration.[2][10] If symptoms like headache,
dizziness, or respiratory distress persist, call a poison center or doctor.[5]

Ingestion: Rinse mouth thoroughly with water.[3][5][8] Do NOT induce vomiting, as the
corrosive nature of the amine can cause further damage to the esophagus.[5][9][10]
Ingestion can cause severe swelling and damage to delicate tissues.[5][10] Seek immediate
medical attention.[5]

Firefighting Procedures

While not expected to be highly flammable, as an organic compound, it will burn. The primary
hazards in a fire are the toxic decomposition products.

» Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[5][12]

Specific Hazards: Thermal decomposition can produce toxic and irritating gases, including
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (C0O2).[2][5] Containers
may explode when heated.[5][12]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[2115]
Proactive Safety: Handling, Storage, and Exposure
Control

Preventing exposure is the most effective safety strategy. This involves a combination of
engineering controls, administrative procedures, and personal protective equipment (PPE).

Safe Handling and Personal Protective Equipment (PPE)
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e Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.[5]
[10]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][5][9] Do
not eat, drink, or smoke in the laboratory.[2][8]

o Eye/Face Protection: Wear chemical safety goggles or a face shield that meets regulations
such as OSHA's 29 CFR 1910.133 or European Standard EN166.[2][5]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron to prevent skin exposure.[2][5][6]

» Respiratory Protection: If a fume hood is not available or if generating aerosols, use a
NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors/amines.

Storage and Incompatibility

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous reactions.

» Conditions for Safe Storage: Store in a tightly closed container in a dry, cool, and well-
ventilated place.[2][4][5] Some amines are air or moisture sensitive; storing under an inert
atmosphere (e.g., argon or nitrogen) is a prudent measure.[5]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[5][10] Amines are basic and will react exothermically and
potentially violently with acids.

Physicochemical and Toxicological Profile
Physical and Chemical Properties

Specific experimental data for 6-Cyclopropoxypyridin-3-amine is limited. The following table
summarizes available and inferred information.
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Property Value | Description Source
Chemical Formula CsH1oN2 [1]
Molecular Weight 134.18 g/mol [1]

Expected to be a liquid or a
Appearance low-melting solid (e.qg., [1]

brown/white/gray crystals).

Likely has a characteristic fishy
Odor L . [5][8]
or ammonia-like amine odor.

Lower aliphatic amines are
B typically soluble in water and
Solubility _ . [13]
organic solvents like alcohol

and ether.

Boiling/Melting Point Data not available.

Toxicological Summary

The toxicological properties have not been fully investigated.[5] The primary concerns are
based on the amine functional group.

e Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

o Acute Effects: Inhalation of vapors may cause irritation to the respiratory tract, potentially
leading to symptoms like coughing, headache, and dizziness.[3][7] Skin and eye contact can
cause severe irritation and chemical burns.[5][6][7] Ingestion is harmful and can cause
severe damage to the gastrointestinal tract.[3][5][10]

o Chronic Effects: Repeated or prolonged exposure may lead to skin sensitization, causing an
allergic reaction upon subsequent contact.[3][6] Potential for damage to internal organs
through prolonged or repeated exposure cannot be ruled out.[8]

Accidental Release and Disposal
Accidental Release Workflow
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A structured response is necessary to safely manage a spill.

Spill Detected

Evacuate Immediate Area
Alert Personnel

i

Assess Spill Size & Risk
(Small vs. Large)

i

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use Absorbent Dikes)

Neutralize/Absorb
(Use appropriate kit for amines)

Collect & Place in
Sealed Waste Container
Decontaminate Area
& Equipment

i

Dispose of Waste via
EH&S Protocols

Incident Reported
& Documented

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill.

Disposal Considerations

Chemical waste must be handled as hazardous.
e Procedure: Dispose of contents and container in accordance with all local, regional, and
national hazardous waste regulations.[5][8][10] Chemical waste generators are responsible

for determining the correct waste classification.[5][10] Do not empty into drains or release
into the environment.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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